Cas no 32176-12-8 (Trimethyl Phosphate-d9)

• Product Name: Trimethyl Phosphate-d9
• CAS No: 32176-12-8
• MF: C₃H₉O₄P
• MW: 149.130377531052
• CID: 300479
• PubChem ID: 118856167
• Update Time: 2025-05-26

Trimethyl Phosphate-d9 Chemical and Physical Properties

Names and Identifiers

• Methan-d3-ol, phosphate(3:1) (9CI)
• Trimethyl Phosphate-d9
• 2,3-Epoxy-1-propanol phosphate (3:1)
• AI3-50747
• BRN 1254946
• EINECS 242-583-6
• Glycidol, phosphate (3:1)
• Oxiranemethanol, phosphate
• Oxiranemethanol, phosphate (3:1)
• Perdeutero-trimethylphosphat
• phosphoric acid tris-trideuteriomethyl ester
• Phosphorsaeure-tris-trideuteromethylester
• Tri-< 2,3-epoxy-propyl> -phosphat
• Triglycidyl phosphate
• Triglycidylphosphat
• Trimethylph
• Trimethylphosphate-d9100µg
• Tris(2,3-epoxypropyl) phosphate
• Methan-d3-ol phosphate (3:1)
• CS-0590469
• DTXSID801016862
• D98303
• HY-A0108S
• TRIMETHYL-D9 PHOSPHATE
• 32176-12-8
• Tris(trideuteriomethyl) phosphate
• DA-68337

• Inchi： 1S/C3H9O4P/c1-5-8(4,6-2)7-3/h1-3H3/i1D3,2D3,3D3
• InChI Key： WVLBCYQITXONBZ-GQALSZNTSA-N
• SMILES： P(=O)(OC([2H])([2H])[2H])(OC([2H])([2H])[2H])OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 149.08033648g/mol
• Monoisotopic Mass: 149.08033648g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 44.8Ų

Additional information on Trimethyl Phosphate-d9

Trimethyl Phosphate-d9: A Comprehensive Overview

Trimethyl Phosphate-d9 (CAS No. 32176-12-8) is a deuterated derivative of trimethyl phosphate, a compound widely recognized in various scientific and industrial applications. This compound has garnered significant attention in recent years due to its unique properties and potential uses in advanced chemical research. The deuterium labeling in Trimethyl Phosphate-d9 enhances its utility in studies requiring precise isotopic analysis, such as metabolic studies, reaction kinetics, and spectroscopic investigations.

Recent advancements in isotopic labeling techniques have highlighted the importance of deuterated compounds like Trimethyl Phosphate-d9 in understanding complex chemical mechanisms. Researchers have employed this compound to study the behavior of phosphates in biological systems, contributing to breakthroughs in pharmacology and toxicology. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Analytical Chemistry* have demonstrated how deuterium labeling can provide critical insights into drug metabolism and environmental fate assessment.

The synthesis of Trimethyl Phosphate-d9 involves a meticulous process to ensure high purity and isotopic enrichment. This process typically includes the use of deuterated solvents and reagents, followed by rigorous purification steps to isolate the compound. The resulting product is a stable and highly pure material suitable for use in demanding research environments. Its stability under various experimental conditions makes it an invaluable tool for researchers working in fields such as organic chemistry, biochemistry, and materials science.

In terms of applications, Trimethyl Phosphate-d9 has found utility in several key areas. One prominent application is in the field of mass spectrometry, where its deuterium content allows for precise quantification and identification of compounds in complex mixtures. Additionally, it serves as a valuable reference standard for calibrating analytical instruments, ensuring accuracy and reproducibility across different experiments.

Another significant area of application is in environmental science, where Trimethyl Phosphate-d9 is used to study the fate and transport of phosphates in soil and water systems. By leveraging its isotopic properties, researchers can track the movement of these compounds under various environmental conditions, providing critical data for pollution control and remediation strategies.

The growing demand for deuterated compounds like Trimethyl Phosphate-d9 has also driven innovations in synthetic methodologies. Scientists are continually exploring new routes to synthesize these compounds more efficiently while maintaining high levels of isotopic purity. These advancements not only enhance the availability of such materials but also reduce costs, making them more accessible to researchers worldwide.

In conclusion, Trimethyl Phosphate-d9 (CAS No. 32176-12-8) stands as a testament to the progress made in isotopic chemistry and its applications across diverse scientific disciplines. Its unique properties and versatility make it an essential tool for researchers seeking to unravel complex chemical phenomena. As research continues to evolve, the role of deuterated compounds like Trimethyl Phosphate-d9 will undoubtedly expand, contributing to new discoveries and innovations in the scientific community.